Cas no 905843-93-8 (3-Methoxy-3-methylazetidine hydrochloride)

3-Methoxy-3-methylazetidine hydrochloride is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. The compound features a strained azetidine ring, which enhances reactivity and enables selective functionalization. The methoxy and methyl substituents contribute to its stability and solubility, facilitating handling in various reaction conditions. As a hydrochloride salt, it offers improved crystallinity and storage stability compared to its free base form. This reagent is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to introduce azetidine motifs—a key pharmacophore in medicinal chemistry. Its well-defined structure ensures consistent performance in synthetic applications.

3-Methoxy-3-methylazetidine hydrochloride structure

905843-93-8 structure

Product Name:3-Methoxy-3-methylazetidine hydrochloride

CAS No:905843-93-8

MF:C₅H₁₂ClNO

MW:137.607880592346

MDL:MFCD11100995

CID:858971

PubChem ID:53346546

Update Time:2025-06-28

3-Methoxy-3-methylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-3-methylazetidine hydrochloride
- 3-methoxy-3-methylazetidine;hydrochloride
- 3-methoxy-3-methylazetidine hcl
- 3-Methyl-3-methoxyazetidine HCl
- LJJSYRRWFXODEC-UHFFFAOYSA-N
- HT111
- PB25362
- 3-Methyl-3-methoxyazetidine hydrochloride
- SY042211
- ST1010049
- 3-Methoxy-3-methylazetidine--hydrogen chloride (1/1)
- Z2467324892
- Azetidine, 3-methoxy-3-methyl-, hydrochloride (9CI)
- J-512755
- DB-357103
- SCHEMBL70859
- AKOS015949423
- CS-0035135
- 905843-93-8
- AS-33484
- Z1198311233
- DTXSID40693511
- EN300-123215
- 3-METHOXY-3-METHYLAZETIDINEHYDROCHLORIDE
- MFCD11100995
- F8888-0388
- MDL： MFCD11100995
- Inchi： 1S/C5H11NO.ClH/c1-5(7-2)3-6-4-5;/h6H,3-4H2,1-2H3;1H
- InChI Key： LJJSYRRWFXODEC-UHFFFAOYSA-N
- SMILES： Cl.O(C1(CNC1)C)C

Computed Properties

Exact Mass: 137.0607417g/mol
Monoisotopic Mass: 137.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 68.5
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3

3-Methoxy-3-methylazetidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109002-25g	3-methoxy-3-methylazetidine hydrochloride	905843-93-8	95+%	25g	$275	2021-06-10
Chemenu	CM109002-5g	3-methoxy-3-methylazetidine hydrochloride	905843-93-8	95%+	5g	$64	2024-07-20
Apollo Scientific	OR309010-1g	3-Methoxy-3-methylazetidine hydrochloride	905843-93-8	97%	1g	£62.00	2025-02-20
Apollo Scientific	OR309010-5g	3-Methoxy-3-methylazetidine hydrochloride	905843-93-8	97%	5g	£168.00	2025-02-20
Apollo Scientific	OR309010-25g	3-Methoxy-3-methylazetidine hydrochloride	905843-93-8	97%	25g	£486.00	2025-02-20
abcr	AB400279-1 g	3-Methoxy-3-methylazetidine hydrochloride, 95%; .	905843-93-8	95%	1 g	€92.90	2023-07-19
abcr	AB400279-5 g	3-Methoxy-3-methylazetidine hydrochloride, 95%; .	905843-93-8	95%	5 g	€174.00	2023-07-19
abcr	AB400279-10 g	3-Methoxy-3-methylazetidine hydrochloride, 95%; .	905843-93-8	95%	10 g	€244.20	2023-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M37610-5g	3-Methoxy-3-methylazetidine hydrochloride	905843-93-8		5g	¥958.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M37610-1g	3-Methoxy-3-methylazetidine hydrochloride	905843-93-8		1g	¥358.0	2021-09-08

3-Methoxy-3-methylazetidine hydrochloride Production Method

Production Method 1

168144-41-0

905843-93-8

Reaction Conditions

1.1 Reagents: 1-Chloroethyl chloroformate Solvents: Acetonitrile ; rt → 0 °C; 1 h, reflux
1.2 Solvents: Methanol ; 2 h, reflux

Reference

: Synthesis of substituted 5-aminomethyl tetrahydro-isoquinolines and dihydro-isoindoles

Fray, M. Jonathan; Allen, Paul; Bradley, Paul R.; Challenger, Clare E.; Closier, Michael; et al, Tetrahedron, 2006, 62(29), 6869-6875